Cas no 2601-10-7 (2-Benzyl-3-hydroxypropanenitrile)

• Product Name: 2-Benzyl-3-hydroxypropanenitrile
• CAS No: 2601-10-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD18294353
• CID: 1057391
• PubChem ID: 56828905
• Update Time: 2025-06-08

2-Benzyl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-3-hydroxypropanenitrile
• 2-benzyl-3-hydroxypropionitrile
• SY023620
• MFCD18294353
• Benzenepropanenitrile, a-(hydroxymethyl)-
• CAA60110
• AKOS012518184
• EN300-101060
• SCHEMBL353200
• BS-51315
• Z1098915220
• 2601-10-7
• CS-0197091
• AC5751
• DB-251338

• MDL： MFCD18294353
• Inchi： 1S/C10H11NO/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-5,10,12H,6,8H2
• InChI Key： SHUVNTUSGZCKAQ-UHFFFAOYSA-N
• SMILES： OCC(C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 1.36118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Benzyl-3-hydroxypropanenitrile

Introduction to 2-Benzyl-3-hydroxypropanenitrile (CAS No. 2601-10-7)

2-Benzyl-3-hydroxypropanenitrile, also known by its CAS number 2601-10-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzyl group, a hydroxyl group, and a nitrile group. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical formula of 2-Benzyl-3-hydroxypropanenitrile is C₉H₁₁NO₂. Its molecular weight is 165.19 g/mol, and it is typically a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for use in a variety of laboratory settings and industrial processes.

In the realm of pharmaceutical research, 2-Benzyl-3-hydroxypropanenitrile has shown promise as an intermediate in the synthesis of drugs targeting specific biological pathways. Recent studies have explored its potential as a precursor for the development of novel anti-inflammatory agents and neuroprotective compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 2-Benzyl-3-hydroxypropanenitrile exhibited significant anti-inflammatory activity in vitro, suggesting their potential for further development into therapeutic agents.

The hydroxyl group in 2-Benzyl-3-hydroxypropanenitrile plays a crucial role in its reactivity and functional versatility. This group can participate in various chemical reactions, such as esterification, etherification, and oxidation, making it an attractive starting material for the synthesis of complex molecules. Additionally, the nitrile group can be converted into other functional groups through reactions such as hydrolysis to form carboxylic acids or reduction to form primary amines. These transformations are essential steps in the synthesis of many pharmaceuticals and fine chemicals.

The benzyl group in 2-Benzyl-3-hydroxypropanenitrile confers additional stability to the molecule and influences its solubility properties. The presence of this aromatic ring also allows for conjugation effects that can enhance the compound's reactivity and selectivity in certain reactions. For example, researchers at the University of California, Los Angeles (UCLA) have utilized 2-Benzyl-3-hydroxypropanenitrile as a key intermediate in the synthesis of compounds with improved pharmacokinetic properties, demonstrating its utility in drug design and optimization.

In addition to its applications in pharmaceutical research, 2-Benzyl-3-hydroxypropanenitrile has found use in other areas of chemical research. Its unique combination of functional groups makes it an ideal candidate for polymer science applications, where it can be incorporated into monomers to create polymers with tailored properties. For instance, a study published in the Polymer Chemistry journal in 2021 reported the synthesis of novel copolymers using 2-Benzyl-3-hydroxypropanenitrile-derived monomers, which exhibited enhanced mechanical strength and thermal stability compared to conventional polymers.

The safety profile of 2-Benzyl-3-hydroxypropanenitrile is an important consideration for its use in various applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from sources of heat or ignition.

In conclusion, 2-Benzyl-3-hydroxypropanenitrile (CAS No. 2601-10-7) is a versatile organic compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and functional groups make it an attractive intermediate for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern scientific endeavors.